Cas no 23814-14-4 (2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid
• CAS No: 23814-14-4
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD01233165
• CID: 240220
• PubChem ID: 780757
• Update Time: 2025-09-21

2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid
• 1H-Benzimidazole-5-carboxylicacid
• 1H-Benzimidazole-5-carboxylicacid, 2,3-dihydro-2-oxo-
• 2,3-dihydro-2-oxo-1H-Benzimidazole-5-carboxylic acid
• 2,3-DIHYDRO-2-OXOBENZIMIDAZOLE-5-CARBOXYLIC ACID
• 2-oxo-1,3-dihydrobenzimidazole-5-carboxylic acid
• 2-Oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid
• 2-OXO-2,3-DIHYDRO-1H-BENZOIMIDAZOLE-5-CARBOXYLIC ACID
• 2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylic acid
• 2-Oxo-2,3-dihydro-1H-benzimidazol-5-carbonsaeure
• 2-oxo-3-hydrobenzimidazole-5-carboxylic acid
• BEN259
• 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-2-oxo-
• 2-OXO-2,3-DIHYDRO-1H-1,3-BENZODIAZOLE-5-CARBOXYLIC ACID
• Oprea1_047361
• FT-0650873
• SCHEMBL1095502
• AKOS000111530
• CS-W005273
• SY002743
• YIGYJEWJHOCKSR-UHFFFAOYSA-N
• 2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylicacid
• TS-00183
• BCP14945
• BAS 10231813
• 23814-14-4
• AMY7637
• Z234895459
• 2-Oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic acid, AldrichCPR
• DTXSID00354737
• EN300-35411
• MFCD01233165
• AB08410
• F30619
• AKOS009097831
• BBL012596
• XH0022
• 2-OXO-1,3-DIHYDRO-1,3-BENZODIAZOLE-5-CARBOXYLIC ACID
• STK977858
• DB-005123
• 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid

• MDL： MFCD01233165
• Inchi： 1S/C8H6N2O3/c11-7(12)4-1-2-5-6(3-4)10-8(13)9-5/h1-3H,(H,11,12)(H2,9,10,13)
• InChI Key： YIGYJEWJHOCKSR-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(C(=O)O)=CC=2N1

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 0.1

Experimental Properties

• PSA: 85.95000
• LogP: 0.55440

2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid

Introduction to 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid (CAS No. 23814-14-4)

2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid, identified by its CAS number 23814-14-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the benzodiazole family, which is well-documented for its diverse biological activities. The structural framework of this molecule consists of a benzene ring fused with a diazepine core, featuring a carboxylic acid substituent at the 5-position. Such structural motifs are frequently explored in the development of novel therapeutic agents due to their inherent potential in modulating biological pathways.

The 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid scaffold has garnered attention in recent years for its pharmacological properties. Specifically, it serves as a key intermediate in the synthesis of various bioactive molecules. Researchers have been particularly interested in its role as a precursor for compounds with potential applications in central nervous system (CNS) disorders. The carboxylic acid functionality at the 5-position allows for further chemical modifications, enabling the design of derivatives with enhanced specificity and efficacy.

Recent studies have highlighted the compound's relevance in the development of neuroprotective agents. The benzodiazole core is known to interact with gamma-aminobutyric acid (GABA) receptors, which are crucial for regulating neuronal excitability. Modifications to the 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid structure have led to compounds that exhibit promising effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of this compound as a building block for future therapeutics.

In addition to its neuropharmacological applications, 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid has been investigated for its potential role in anti-inflammatory and analgesic therapies. The presence of the carboxylic acid group facilitates interactions with enzymes and receptors involved in inflammatory pathways. Preliminary research suggests that derivatives of this compound may modulate the release of pro-inflammatory cytokines, thereby offering a new approach to treating chronic inflammatory conditions.

The synthesis of 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid involves multi-step organic reactions that highlight its synthetic utility. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the carboxylic acid moiety. Advances in catalytic methods have improved the efficiency and scalability of these synthetic processes, making it more feasible to produce this compound in larger quantities for research and industrial purposes.

From a medicinal chemistry perspective, the versatility of 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid lies in its ability to serve as a scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can identify optimal modifications that enhance binding affinity and reduce off-target effects. This approach has been instrumental in developing next-generation pharmaceuticals with improved safety profiles.

The pharmacokinetic properties of derivatives derived from 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid are also subjects of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is critical for optimizing their therapeutic potential. Studies using animal models have provided valuable insights into these processes, guiding efforts to develop formulations that ensure effective drug delivery and prolonged action.

Future directions in research on 2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid include exploring its interactions with other biological targets beyond GABA receptors. For instance, investigations into its potential effects on serotonin and dopamine systems may uncover novel applications in treating mood disorders and cognitive impairments. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

In conclusion,2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid (CAS No. 23814-14-4) represents a promising compound with diverse pharmacological applications. Its role as an intermediate in drug synthesis and its potential as a therapeutic agent continue to drive innovation in medicinal chemistry. As research progresses，this molecule is expected to contribute significantly to advancements in treating neurological and inflammatory disorders，providing hope for improved patient outcomes worldwide.